Cas no 2639443-70-0 (ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2639443-70-0
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5641422
• PubChem ID: 165903471
• Update Time: 2025-05-20

ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[2-(methylamino)ethyl]-1H-1,2,4-triazole-3-carboxylate
• EN300-27782629
• 2639443-70-0
• ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C8H14N4O2/c1-3-14-8(13)7-10-6-12(11-7)5-4-9-2/h6,9H,3-5H2,1-2H3
• InChI Key： OVNVTUCANXJWOI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1N=CN(CCNC)N=1)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69Ų

Additional information on ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate

Introduction to Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 2639443-70-0)

Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2639443-70-0, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a methylamino side chain and a carboxylate group at the 3-position of the triazole ring enhances its interaction with biological targets, making it a promising candidate for drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Triazoles, in particular, have been extensively studied due to their ability to modulate various biological pathways. Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate has emerged as a compound of interest in this context, with studies suggesting its potential role in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases.

One of the most compelling aspects of Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate is its structural versatility. The compound can be further modified to explore different pharmacological profiles, making it a valuable scaffold for drug discovery. Researchers have been exploring various derivatives of this compound to enhance its bioavailability and target specificity. For instance, modifications at the carboxylate group have been shown to improve solubility and metabolic stability, which are critical factors for drug efficacy.

The synthesis of Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the methylamino side chain and the carboxylate group at the 3-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement traditional experimental methods and have significantly accelerated the drug discovery process.

In terms of biological activity, Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate has shown promising results in preclinical studies. Research indicates that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory pathways. Additionally, its ability to interact with bacterial enzymes has led to investigations into its potential as an antimicrobial agent. These findings highlight the compound's multifaceted therapeutic potential.

The pharmaceutical industry has taken note of these promising findings and is actively exploring Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate as a lead compound for novel drug development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its pharmacokinetic properties and evaluate its safety profile in clinical trials. Such collaborations are essential for translating laboratory discoveries into viable therapeutic options for patients.

As research continues to unfold, it is expected that more refined derivatives of Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate will be developed. These derivatives may exhibit enhanced efficacy and reduced side effects compared to the parent compound. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design is likely to further accelerate this process.

In conclusion, Ethyl 1-2-(methylamino)ethyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 2639443-70-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for drug discovery efforts aimed at addressing various diseases. With ongoing research and technological innovations driving progress in medicinal chemistry， this compound holds great potential for improving human health outcomes.